2-Cyclopropoxy-N,4-dimethylaniline

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 2-cyclopropyloxy-N,4-dimethylaniline
• InChI: InChI=1S/C11H15NO/c1-8-3-6-10(12-2)11(7-8)13-9-4-5-9/h3,6-7,9,12H,4-5H2,1-2H3
• InChI Key: QKLCXQDCJNWMIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC)OC2CC2

Description

2-Cyclopropoxy-N,4-dimethylaniline is a substituted aniline derivative featuring a cyclopropoxy group at the 2-position, an N-methyl group, and a methyl group at the 4-position. The cyclopropoxy substituent introduces both steric bulk and electron-donating properties due to the oxygen atom’s lone pairs, which can influence the compound’s reactivity and stability. The introduction of a cyclopropoxy group would likely require additional steps, such as nucleophilic substitution or coupling reactions involving cyclopropanol derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-N,4-dimethylaniline can be achieved through several methods. One common approach involves the alkylation of N,4-dimethylaniline with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-N,4-dimethylaniline may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-N,4-dimethylaniline undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding quinone derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield the corresponding amine.

Substitution: Electrophilic substitution reactions, such as nitration and halogenation, can occur at the aromatic ring, leading to various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nitration using nitric acid and sulfuric acid; halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Corresponding amine.

Substitution: Nitrated or halogenated derivatives of 2-Cyclopropoxy-N,4-dimethylaniline.

Scientific Research Applications

2-Cyclopropoxy-N,4-dimethylaniline has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-N,4-dimethylaniline involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, depending on its structural features and functional groups. For example, it may inhibit cytochrome P450 enzymes, leading to altered metabolic pathways and potential therapeutic effects.

Comparison with Similar Compounds

Research Findings and Limitations

• Formylation Efficiency : Electron-rich amines like N,4-dimethylaniline show high yields in formylation reactions with formaldehyde. However, steric hindrance in 2-substituted derivatives (e.g., cyclopropoxy) likely reduces reactivity.
• Synthetic Feasibility : Cyclopropoxy-substituted anilines are less explored in literature compared to methoxy or methyl analogs, highlighting a gap in direct comparative data.